Cas no 58704-56-6 (Methanone, bis(nitrophenyl)-)

• Product Name: Methanone, bis(nitrophenyl)-
• CAS No: 58704-56-6
• MF: C₁₃H₈N₂O₅
• MW: 272.21302318573
• CID: 341177
• PubChem ID: 11000190
• Update Time: 2025-04-19

Methanone, bis(nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, bis(nitrophenyl)-
• nitrophenyl ketone
• Bis(2-nitrophenyl)methanone
• 51727-42-5
• 58704-56-6
• GKQPYCWSUVGAGJ-UHFFFAOYSA-N
• DTXSID60451413
• SCHEMBL975117

• Inchi： 1S/C13H8N2O5/c16-13(9-5-1-3-7-11(9)14(17)18)10-6-2-4-8-12(10)15(19)20/h1-8H
• InChI Key： GKQPYCWSUVGAGJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1[N+](=O)[O-])C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.04334
• Monoisotopic Mass: 272.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 103.35